Cas no 86072-53-9 (Adenosine, 5'-S-[2-(dimethylamino)ethyl]-5'-thio-)

• Product Name: Adenosine, 5'-S-[2-(dimethylamino)ethyl]-5'-thio-
• CAS No: 86072-53-9
• MF: C₁₄H₂₂N₆O₃S
• MW: 354.427880764008
• CID: 662636
• PubChem ID: 71414025
• Update Time: 2025-04-19

Adenosine, 5'-S-[2-(dimethylamino)ethyl]-5'-thio- Chemical and Physical Properties

Names and Identifiers

• Adenosine, 5'-S-[2-(dimethylamino)ethyl]-5'-thio-
• (2R,3R,4S,5S)-2-(6-aminopurin-9-yl)-5-[2-(dimethylamino)ethylsulfanylmethyl]oxolane-3,4-diol
• 86072-53-9
• 5'-S-[2-(Dimethylamino)ethyl]-5'-thioadenosine
• (2R,3R,4S,5S)-2-(6-Amino-9H-purin-9-yl)-5-(((2-(dimethylamino)ethyl)thio)methyl)tetrahydrofuran-3,4-diol
• DTXSID30833520

• Inchi： 1S/C14H22N6O3S/c1-19(2)3-4-24-5-8-10(21)11(22)14(23-8)20-7-18-9-12(15)16-6-17-13(9)20/h6-8,10-11,14,21-22H,3-5H2,1-2H3,(H2,15,16,17)/t8-,10-,11-,14-/m1/s1
• InChI Key： LXVDXPZPBUGNIG-IDTAVKCVSA-N
• SMILES： S(CCN(C)C)C[C@@H]1[C@H]([C@H]([C@H](N2C=NC3C(N)=NC=NC2=3)O1)O)O

Computed Properties

• Exact Mass: 354.14740976g/mol
• Monoisotopic Mass: 354.14740976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 148Ų